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Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of meso-tartaric acid
and its salts (meso-tartrates) in various solvents. The document is structured to offer readily
accessible quantitative data, detailed experimental methodologies for solubility determination,
and visualizations of key chemical principles governing solubility. This information is critical for
applications in chemical synthesis, purification, formulation development, and analytical
chemistry.

Quantitative Solubility Data

The solubility of meso-tartaric acid is highest in water and generally lower in organic solvents.
The presence of two carboxylic acid and two hydroxyl groups allows for strong hydrogen
bonding with polar solvents.

Solubility of Meso-Tartaric Acid

The following table summarizes the available quantitative and qualitative solubility data for
meso-tartaric acid in various solvents. It is important to note that quantitative data for meso-
tartaric acid in organic solvents is not extensively available in the public domain.
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Solvent Temperature (°C) Solubility
Water 20 125 g/ 100 mL[1]

1400 g/L (equivalent to 140
Water 20

g/100 mL)[2]

1250 g/L (for monohydrate,
Water 25 )

equivalent to 125 g/100 mL)
Ethanol - Soluble[3][4]
Diethyl Ether - Poorly soluble[3]
Glacial Acetic Acid - Poorly soluble[3]
Isobutanol - Poorly soluble[3]
Chloroform - Insoluble[3]
Dichloromethane - Insoluble[3]

Comparative Solubility of Tartaric Acid Isomers

To provide a broader context, the following table presents the solubility of L-(+)-tartaric acid and
DL-tartaric acid in various organic solvents. While not the meso-isomer, this data offers insight
into how tartaric acid, in general, behaves in these solvents.
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Solvent Isomer Temperature (°C) Solubility
Methanol L-(+)-tartaric acid - 1g/1.7mL
Ethanol L-(+)-tartaric acid - 1g/3mL
Propanol L-(+)-tartaric acid - 19g/10.5mL
Ether L-(+)-tartaric acid - 1g/250 mL
Water L-(+)-tartaric acid 20 139 g/ 100 mL[1]
Water DL-tartaric acid 20 20.6 g/ 100 mL
) ] Data available in mole
Methanol DL-tartaric acid 25 )
fraction
o Data available in mole
Ethanol DL-tartaric acid 25 )
fraction
N-methylpyrrolidone ) ) Data available in mole
DL-tartaric acid 25 )
(NMP) fraction[5]
N,N-
) ) ) ) Data available in mole
dimethylformamide DL-tartaric acid 25 i
fraction[5]
(DMF)
N,N- : .
] ) ) ] Data available in mole
dimethylacetamide DL-tartaric acid 25 )
fraction[5]
(DMAC)

Experimental Protocols for Solubility Determination

The following are detailed methodologies for key experiments to determine the solubility of a
compound like meso-tartaric acid. The "shake-flask" method followed by a quantitative analysis
technique is the most common and reliable approach for determining equilibrium solubility.

Equilibrium Solubility Determination via Shake-Flask
Method
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This method measures the thermodynamic equilibrium solubility of a compound in a given
solvent at a specific temperature.

Principle: A surplus of the solid solute is agitated in the solvent for a prolonged period to ensure
that the solution reaches saturation. The concentration of the dissolved solute in the saturated
solution is then determined analytically.

Apparatus and Materials:

o Meso-tartaric acid (or its salt)

e Solvent of interest

o Conical flasks or vials with screw caps

o Thermostatically controlled orbital shaker or water bath

e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.45 um or smaller)
e Volumetric flasks and pipettes

e Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis
spectrophotometer, or titrator)

Procedure:

e Preparation: Add an excess amount of meso-tartaric acid to a series of flasks containing a
known volume of the solvent. The excess solid should be clearly visible.

» Equilibration: Seal the flasks and place them in the thermostatically controlled shaker set to
the desired temperature (e.g., 25 °C or 37 °C). Agitate the flasks at a constant speed.

o Sampling: At predetermined time intervals (e.g., 24, 48, and 72 hours), cease agitation and
allow the undissolved solid to settle.
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Sample Clarification: Carefully withdraw a sample from the supernatant. Immediately filter
the sample to remove any undissolved solid particles.

Analysis: Analyze the concentration of meso-tartaric acid in the filtrate using a validated
analytical method.

Equilibrium Confirmation: Equilibrium is reached when the concentration of the solute in
consecutive samples is constant (e.g., within £5%).

Quantitative Analysis of Solute Concentration

2.2.1. High-Performance Liquid Chromatography (HPLC)

Mobile Phase: Prepare a suitable mobile phase, for example, a mixture of an aqueous buffer
(like phosphate buffer at a low pH) and an organic modifier (like methanol or acetonitrile).

Standard Solutions: Prepare a series of standard solutions of meso-tartaric acid of known
concentrations in the solvent.

Calibration Curve: Inject the standard solutions into the HPLC system and generate a
calibration curve by plotting the peak area against concentration.

Sample Analysis: Inject the filtered sample from the solubility experiment and determine its
concentration from the calibration curve.

2.2.2. Gravimetric Method

Procedure: Accurately weigh a specific volume of the filtered saturated solution. Evaporate
the solvent completely under controlled conditions (e.g., in an oven at a temperature below
the decomposition point of the solute).

Calculation: Weigh the remaining solid residue. The solubility can be calculated as the mass
of the residue per volume or mass of the solvent.

Visualizations
pH-Dependent Speciation of Meso-Tartaric Acid
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The solubility of meso-tartaric acid in aqueous solutions is significantly influenced by pH. As a
diprotic acid, it can exist in three forms: the fully protonated acid (Hz2A), the monovalent anion
(HA™), and the divalent anion (A2™). The relative concentration of these species is dependent
on the pH of the solution and the acid dissociation constants (pKa values) of meso-tartaric acid
(pKax = 3.22, pKaz = 4.85)[3].
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Caption: pH-dependent speciation of meso-tartaric acid.

General Experimental Workflow for Solubility
Determination

The following diagram illustrates the general workflow for determining the equilibrium solubility
of a compound using the shake-flask method.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5.7 Meso Compounds — Organic Chemistry: A Tenth Edition — OpenStax adaptation 1
[ncstate.pressbooks.pub]

e 2. Meso-Tartaric acid | C4H606 | CID 447315 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. Tartaric acid - Sciencemadness Wiki [sciencemadness.org]
e 4. nbinno.com [nbinno.com]

o 5. Measurement and correlation of the solubility of DL-tartaric lacid in selected solvents
using a laser monitoring technique [journal.buct.edu.cn]

 To cite this document: BenchChem. [Solubility of Meso-Tartrate in Diverse Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217512#solubility-of-meso-tartrate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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